Valoneic acid dilactone
Valoneic acid dilactone
Valoneic acid dilactone is a natural product found in Juglans ailanthifolia, Punica granatum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
60202-70-2
VCID:
VC21301442
InChI:
InChI=1S/C21H10O13/c22-7-2-6(19(28)29)16(15(27)12(7)24)32-9-3-5-11-10-4(20(30)34-18(11)14(9)26)1-8(23)13(25)17(10)33-21(5)31/h1-3,22-27H,(H,28,29)
SMILES:
C1=C2C3=C(C(=C1O)O)OC(=O)C4=CC(=C(C(=C43)OC2=O)O)OC5=C(C(=C(C=C5C(=O)O)O)O)O
Molecular Formula:
C21H10O13
Molecular Weight:
470.3 g/mol
Valoneic acid dilactone
CAS No.: 60202-70-2
Cat. No.: VC21301442
Molecular Formula: C21H10O13
Molecular Weight: 470.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Valoneic acid dilactone is a natural product found in Juglans ailanthifolia, Punica granatum, and other organisms with data available. |
|---|---|
| CAS No. | 60202-70-2 |
| Molecular Formula | C21H10O13 |
| Molecular Weight | 470.3 g/mol |
| IUPAC Name | 3,4,5-trihydroxy-2-[(7,13,14-trihydroxy-3,10-dioxo-2,9-dioxatetracyclo[6.6.2.04,16.011,15]hexadeca-1(15),4,6,8(16),11,13-hexaen-6-yl)oxy]benzoic acid |
| Standard InChI | InChI=1S/C21H10O13/c22-7-2-6(19(28)29)16(15(27)12(7)24)32-9-3-5-11-10-4(20(30)34-18(11)14(9)26)1-8(23)13(25)17(10)33-21(5)31/h1-3,22-27H,(H,28,29) |
| Standard InChI Key | BPAOAXAAABIQKR-UHFFFAOYSA-N |
| SMILES | C1=C2C3=C(C(=C1O)O)OC(=O)C4=CC(=C(C(=C43)OC2=O)O)OC5=C(C(=C(C=C5C(=O)O)O)O)O |
| Canonical SMILES | C1=C2C3=C(C(=C1O)O)OC(=O)C4=CC(=C(C(=C43)OC2=O)O)OC5=C(C(=C(C=C5C(=O)O)O)O)O |
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